Cas no 2806718-61-4 (4-bromo-3-(methyl-d3)pyridine)

• Product Name: 4-bromo-3-(methyl-d3)pyridine
• CAS No: 2806718-61-4
• MF: C₆H₆BrN
• MW: 175.04102563858
• CID: 6827122
• PubChem ID: 172404984
• Update Time: 2025-02-19

4-bromo-3-(methyl-d3)pyridine Chemical and Physical Properties

Names and Identifiers

• 2806718-61-4
• 4-bromo-3-(methyl-d3)pyridine
• CS-25382

• Inchi： 1S/C6H6BrN/c1-5-4-8-3-2-6(5)7/h2-4H,1H3/i1D3
• InChI Key： GYUAOSJIGMDMNJ-FIBGUPNXSA-N
• SMILES： BrC1C=CN=CC=1C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 173.98719Da
• Monoisotopic Mass: 173.98719Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12.9Ų